Caffeine-trimethyl-13C3
Caffeine-trimethyl-13C3
Brand Name:
Vulcanchem
CAS No.:
78072-66-9
VCID:
VC0108294
InChI:
InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1+1,2+1,3+1
SMILES:
CN1C=NC2=C1C(=O)N(C(=O)N2C)C
Molecular Formula:
C8H10N4O2
Molecular Weight:
197.17 g/mol
Caffeine-trimethyl-13C3
CAS No.: 78072-66-9
Reference Standards
VCID: VC0108294
Molecular Formula: C8H10N4O2
Molecular Weight: 197.17 g/mol
| CAS No. | 78072-66-9 |
|---|---|
| Product Name | Caffeine-trimethyl-13C3 |
| Molecular Formula | C8H10N4O2 |
| Molecular Weight | 197.17 g/mol |
| IUPAC Name | 1,3,7-tri((113C)methyl)purine-2,6-dione |
| Standard InChI | InChI=1S/C8H10N4O2/c1-10-4-9-6-5(10)7(13)12(3)8(14)11(6)2/h4H,1-3H3/i1+1,2+1,3+1 |
| Standard InChIKey | RYYVLZVUVIJVGH-VMIGTVKRSA-N |
| Isomeric SMILES | [13CH3]N1C=NC2=C1C(=O)N(C(=O)N2[13CH3])[13CH3] |
| SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Canonical SMILES | CN1C=NC2=C1C(=O)N(C(=O)N2C)C |
| Synonyms | 3,7-Dihydro-1,3,7-tri(methyl-13C)-1H-purine-2,6-dione; 1,4,6-Trimethyl-1H-imidazo[4,5-b]pyridine-5,7(4H,6H)-dione-13C3; 1,3,7-Trimethylxanthine-13C3; 7-Methyltheophylline-13C3; Alert-Pep-13C3; Cafalgine-13C3; Cafeina-13C3; Caffedrine-13C3; Caffein-13 |
| PubChem Compound | 10241810 |
| Last Modified | Nov 11 2021 |
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